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Compound of Interest

Compound Name: Isofagomine D-Tartrate

CAS No.: 957230-65-8

Cat. No.: B563774

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isofagomine (IFG), also known as afegostat, is a potent iminosugar and a competitive inhibitor

of several glycosidases, most notably human lysosomal β-glucosidase (glucocerebrosidase,

GCase).[1] Its unique inhibitory mechanism and ability to act as a pharmacological chaperone

for mutant forms of GCase have positioned it as a significant molecule in the research and

development of therapies for lysosomal storage disorders, particularly Gaucher disease. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activities of isofagomine, along with detailed experimental protocols

relevant to its study.

Chemical Structure and Identification
Isofagomine is a piperidine alkaloid, structurally analogous to a sugar, which allows it to interact

with the active sites of glycosidases.
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Identifier Value

IUPAC Name
(3R,4R,5R)-5-(Hydroxymethyl)piperidine-3,4-

diol[2]

CAS Number 169105-89-9[3]

Chemical Formula C₆H₁₃NO₃[3]

Molecular Weight 147.17 g/mol [3]

SMILES C1--INVALID-LINK--CO)O">C@HO

Isofagomine is often used in its salt forms, such as the D-tartrate salt (CAS Number: 957230-

65-8), to improve its handling and solubility characteristics.[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of isofagomine is crucial for its

application in both in vitro and in vivo studies.

Property Value Reference

Melting Point
Not explicitly found in search

results.

Boiling Point 317.2 °C (Predicted) [3]

pKa
Not explicitly found in search

results.

Solubility
DMSO: 2 mg/mL, PBS (pH

7.2): 5 mg/mL
[1]

Stability ≥ 4 years (as D-tartrate salt) [1]

Biological Activity and Mechanism of Action
Isofagomine's primary biological activity stems from its potent and competitive inhibition of

glycosidases. It has been extensively studied for its role as a pharmacological chaperone for
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mutant GCase associated with Gaucher disease.

Glycosidase Inhibition
Isofagomine exhibits inhibitory activity against a range of glycosidases, with a particularly high

affinity for β-glucosidases.

Enzyme
Organism/Sou
rce

Inhibition
Constant (Ki)

IC₅₀ Reference

β-Glucosidase

(GCase)

Human

lysosomal
0.016-0.025 µM 0.06 µM [1]

α-L-fucosidase Bovine kidney -
3.5 mM (for (-)-

isofagomine)
[4]

β-D-

galactosidase
Bovine liver -

6.6 mM (for (-)-

isofagomine)
[4]

β-D-

glucuronidase
Bovine liver -

9.1 mM (for (-)-

isofagomine)
[4]

Pharmacological Chaperone for Glucocerebrosidase
(GCase)
In Gaucher disease, mutations in the GBA1 gene lead to misfolding of the GCase enzyme in

the endoplasmic reticulum (ER). This misfolded protein is often targeted for degradation by the

ER-associated degradation (ERAD) pathway and fails to traffic to the lysosome, resulting in the

accumulation of its substrate, glucosylceramide.

Isofagomine, as a pharmacological chaperone, binds to the active site of the misfolded GCase

in the ER. This binding stabilizes the enzyme's conformation, allowing it to pass the ER quality

control system and traffic to the lysosome. Once in the acidic environment of the lysosome, the

lower pH facilitates the dissociation of isofagomine from the active site, allowing the now

correctly localized GCase to perform its catalytic function. This mechanism effectively

increases the amount of functional GCase in the lysosome.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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